![molecular formula C24H22N4O4 B1383394 2-Ethoxy-1-((2'-((2-hydroxyhydrazono)methyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid CAS No. 1397836-49-5](/img/structure/B1383394.png)
2-Ethoxy-1-((2'-((2-hydroxyhydrazono)methyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Ethoxy-1-((2'-((2-hydroxyhydrazono)methyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid is a useful research compound. Its molecular formula is C24H22N4O4 and its molecular weight is 430.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal and Molecular Structure Analysis
The compound is utilized in the study of crystal and molecular structures. For instance, a related compound, methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, was analyzed to understand its crystal and molecular structures, which were obtained as a side product in the synthesis of antitubercular agents. This highlights the compound's relevance in structural chemistry and drug development (Richter et al., 2023).
Pharmacological Profile
The compound's analogs have been studied for their pharmacological profiles. For instance, 2-ethoxy-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl-1H-benzimidazole-7-carboxylic acid (CV-11974) demonstrated significant angiotensin II antagonistic actions in both in vitro and in vivo assay systems. This suggests its potential application in cardiovascular disease treatment (Shibouta et al., 1993).
Synthesis and Biological Activity
The synthesis and biological activity of similar compounds, like benzimidazole-7-carboxylic acids, have been explored. These studies are crucial in the development of new pharmacological agents, particularly as angiotensin II receptor antagonists, which can have therapeutic applications in conditions like hypertension (Kubo et al., 1993).
Antihypertensive Effects
The antihypertensive effects of compounds structurally similar to 2-Ethoxy-1-((2'-((2-hydroxyhydrazono)methyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid have been extensively studied. These studies contribute to our understanding of how such compounds can be used in the treatment of hypertension (Inada et al., 1994).
Antioxidant and Antimicrobial Activities
The compound and its derivatives have been investigated for their antioxidant and antimicrobial activities. This research is significant in the field of drug discovery, particularly for treatments targeting oxidative stress-related diseases and microbial infections (Bassyouni et al., 2012).
Anti-Cancer Potential
Research on analogs of this compound has demonstrated potential anti-cancer effects, particularly against breast cancer. This is a significant area of research for the development of new chemotherapeutic agents (Karthikeyan et al., 2017).
Synthesis of High-Performance Polymers
The compound has applications in the synthesis of high-performance polymers. This is evident in studies where related compounds are used as monomers for polymer synthesis, indicating potential applications in material science and engineering (Zhang Qinglon, 2014).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-Ethoxy-1-((2'-((2-hydroxyhydrazono)methyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid can be achieved through a series of reactions involving the condensation of various starting materials.", "Starting Materials": [ "2-bromoethyl ethyl ether", "1H-benzo[d]imidazole-7-carboxylic acid", "4-bromo-2'-methylbiphenyl", "hydrazine hydrate", "potassium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 2-ethoxy-1-(1H-benzo[d]imidazol-7-yl)ethanone by reacting 1H-benzo[d]imidazole-7-carboxylic acid with 2-bromoethyl ethyl ether in the presence of potassium hydroxide and acetic acid.", "Step 2: Synthesis of 2-((2'-((4-bromo-2'-methylbiphenyl)-4-yl)methyl)hydrazono)ethyl ethyl ether by reacting 2-ethoxy-1-(1H-benzo[d]imidazol-7-yl)ethanone with 4-bromo-2'-methylbiphenyl and hydrazine hydrate in ethanol.", "Step 3: Synthesis of 2-((2'-((2-hydroxyhydrazono)methyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid by reacting 2-((2'-((4-bromo-2'-methylbiphenyl)-4-yl)methyl)hydrazono)ethyl ethyl ether with acetic acid and potassium hydroxide." ] } | |
CAS RN |
1397836-49-5 |
Molecular Formula |
C24H22N4O4 |
Molecular Weight |
430.5 g/mol |
IUPAC Name |
2-ethoxy-3-[[4-[2-[(Z)-N'-hydroxycarbamimidoyl]phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid |
InChI |
InChI=1S/C24H22N4O4/c1-2-32-24-26-20-9-5-8-19(23(29)30)21(20)28(24)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)22(25)27-31/h3-13,31H,2,14H2,1H3,(H2,25,27)(H,29,30) |
InChI Key |
GVUWKBNDBLIXDO-UHFFFAOYSA-N |
Isomeric SMILES |
CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4/C(=N/O)/N)C(=O)O |
SMILES |
CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C=NNO)C(=O)O |
Canonical SMILES |
CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C(=NO)N)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.